Cas no 111198-08-4 (1H-Benzotriazole-1-acetonitrile)

1H-Benzotriazole-1-acetonitrile structure

111198-08-4 structure

Product Name:1H-Benzotriazole-1-acetonitrile

CAS No:111198-08-4

MF:C₈H₆N₄

MW:158.160040378571

MDL:MFCD00082568

CID:129166

PubChem ID:24870420

Update Time:2025-04-18

1H-Benzotriazole-1-acetonitrile Chemical and Physical Properties

Names and Identifiers

- 2-(1H-Benzo[d][1,2,3]triazol-1-yl)acetonitrile
- 1H-BENZOTRIAZOLE-1-ACETONITRILE
- 1H-BENZOTRIAZOLE-2-ACETONITRILE
- 2-(benzotriazol-1-yl)acetonitrile
- Benzotriazol-1-ylacetonitrile
- 2-(1H-Benzotriazol-1-yl)acetonitrile
- 2-(1H-1,2,3-benzotriazol-1-yl)acetonitrile
- 1H-Benzotriazol-1-ylacetonitrile
- AS-11260
- Z56757683
- DIFOLZGBHRDEFT-UHFFFAOYSA-N
- AB92485
- Cambridge id 5140846
- 1H-Benzotriazole-1-acetonitrile, 95%
- DTXSID40354897
- s10084
- CS-0204238
- 111198-08-4
- MFCD00082568
- AKOS001027433
- Enamine_005675
- Benzotriazol-1-yl-acetonitrile
- A2202
- FT-0642723
- HMS1410B21
- IDI1_007910
- SCHEMBL285179
- DB-026977
- 1H-Benzotriazole-1-acetonitrile
- MDL： MFCD00082568
- Inchi： 1S/C8H6N4/c9-5-6-12-8-4-2-1-3-7(8)10-11-12/h1-4H,6H2
- InChI Key： DIFOLZGBHRDEFT-UHFFFAOYSA-N
- SMILES： N1(CC#N)C2C=CC=CC=2N=N1

Computed Properties

Exact Mass: 158.05900
Monoisotopic Mass: 158.059
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 206
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 54.5A^2

Experimental Properties

Color/Form: Not determined
Density: 1.30±0.1 g/cm3 (20 ºC 760 Torr),
Melting Point: 84-89 °C (lit.)
Boiling Point: 370.1±25.0 °C at 760 mmHg
Flash Point: 177.6±23.2 °C
Refractive Index: 1.689
Solubility: Very slightly soluble (0.54 g/l) (25 º C),
PSA: 54.50000
LogP: 0.95488
Solubility: Not determined
Vapor Pressure: 0.0±0.8 mmHg at 25°C

1H-Benzotriazole-1-acetonitrile Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H302-H312-H315-H319-H332-H335
Warning Statement： P261-P280-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 20/21/22-36/37/38
Safety Instruction： S26; S36
Hazardous Material Identification：
Risk Phrases：R20/21/22
Safety Term：26-36
Storage Condition：Store at room temperature

1H-Benzotriazole-1-acetonitrile Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1H-Benzotriazole-1-acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM159186-10g	2-(1H-Benzo[d][1,2,3]triazol-1-yl)acetonitrile	111198-08-4	97%	10g	$371	2021-06-08
Fluorochem	092616-250mg	2-(1H-Benzo[d][1,2,3]triazol-1-yl)acetonitrile	111198-08-4	95%	250mg	￡40.00	2022-03-01
Fluorochem	092616-1g	2-(1H-Benzo[d][1,2,3]triazol-1-yl)acetonitrile	111198-08-4	95%	1g	￡80.00	2022-03-01
Apollo Scientific	OR301126-1g	1H-Benzotriazole-1-acetonitrile	111198-08-4	0.98	1g	£43.00	2025-02-19
TRC	B130160-50mg	1H-Benzotriazole-1-acetonitrile	111198-08-4		50mg	$ 50.00	2022-06-07
TRC	B130160-100mg	1H-Benzotriazole-1-acetonitrile	111198-08-4		100mg	$ 65.00	2022-06-07
TRC	B130160-500mg	1H-Benzotriazole-1-acetonitrile	111198-08-4		500mg	$ 185.00	2022-06-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	H14420-1g	2-(1H-Benzo[d][1,2,3]triazol-1-yl)acetonitrile	111198-08-4	95%	1g	¥978.0	2023-09-07
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	H833558-1g	1H-BENZOTRIAZOLE-1-ACETONITRILE	111198-08-4	95%	1g	￥429.30	2022-01-10
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	467529-5G	1H-Benzotriazole-1-acetonitrile	111198-08-4	95%	5G	￥4473.51	2022-02-24

1H-Benzotriazole-1-acetonitrile Suppliers

Amadis Chemical Company Limited

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(CAS:111198-08-4)1H-Benzotriazole-1-acetonitrile

Order Number:A2202

Stock Status:in Stock

Quantity:100g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 16:01

Price ($):2300.0

Email:sales@amadischem.com

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